Cas no 1402672-91-6 (Benzoic acid, 3-(4-oxazolyl)-)

Benzoic acid, 3-(4-oxazolyl)- structure
Benzoic acid, 3-(4-oxazolyl)- structure
Product Name:Benzoic acid, 3-(4-oxazolyl)-
CAS No:1402672-91-6
MF:C10H7NO3
MW:189.167482614517
CID:5273266
PubChem ID:18613307
Update Time:2024-03-01

Benzoic acid, 3-(4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(4-oxazolyl)-
    • Inchi: 1S/C10H7NO3/c12-10(13)8-3-1-2-7(4-8)9-5-14-6-11-9/h1-6H,(H,12,13)
    • InChI Key: UNQKTQLLELEENW-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC(C2=COC=N2)=C1

Computed Properties

  • Exact Mass: 189.042593085g/mol
  • Monoisotopic Mass: 189.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 63.3Ų

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